Cas no 57511-56-5 ((19S)-heyneanine)

• Product Name: (19S)-heyneanine
• CAS No: 57511-56-5
• MF: C₂₁H₂₆N₂O₃
• MW: 354.442745685577
• CID: 1997044
• Update Time: 2025-04-21

(19S)-heyneanine Chemical and Physical Properties

Names and Identifiers

• (19S)-heyneanine
• 19(S)-heyneanineguan
• 20-hydroxy-ibogamine-18-carboxylic acid methyl ester
• Heyneamin
• heyneamine
• Heyneanin
• heyneanine
• Epiheyneanin
• (-)-Heyneanine
• Epiheyneanine
• 20-Epiheyneanine
• (-)-19-Epiheyneanine
• 19-Epiheyneanine
• 19-epi-Heyneanine

• Inchi： 1S/C21H26N2O3/c1-12(24)16-9-13-10-21(20(25)26-2)18-15(7-8-23(11-13)19(16)21)14-5-3-4-6-17(14)22-18/h3-6,12-13,16,19,22,24H,7-11H2,1-2H3
• InChI Key： VGDQBNXQAOYMPS-UHFFFAOYSA-N
• SMILES： CC(O)C1C2N3CCC4C5C(=CC=CC=5)NC=4C2(C(OC)=O)CC(C3)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• XLogP3: 1.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids Ibogan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids